Cefepime.HCl

• Molecular Formula: C19H28Cl2N6O6S2
• Molecular Weight: 571.5 g/mol
• InChI: InChI=1S/C19H24N6O5S2.2ClH.H2O/c1-25(5-3-4-6-25)7-10-8-31-17-13(16(27)24(17)14(10)18(28)29)22-15(26)12(23-30-2)11-9-32-19(20)21-11;;;/h9,13,17H,3-8H2,1-2H3,(H3-,20,21,22,26,28,29);2*1H;1H2
• InChIKey: LRAJHPGSGBRUJN-UHFFFAOYSA-N

Cefepime Hydrochloride Procurement Guide

Cefepime hydrochloride is a semi-synthetic, parenteral, fourth-generation cephalosporin antibiotic characterized by a zwitterionic structure conferred by a quaternized N-methyl-pyrrolidine moiety at the C-3′ position [1]. This structural feature enables rapid penetration through Gram-negative bacterial outer membrane porins, low affinity for and high stability against class I (AmpC) chromosomal β-lactamases, and enhanced binding to essential penicillin-binding proteins (PBPs) [2]. Approved by the FDA in 1994 and marketed globally as a generic injectable product formulated with L-arginine for pH control, cefepime hydrochloride is supplied as a sterile dry powder for intramuscular or intravenous administration in strengths of 500 mg, 1 g, and 2 g [3].

4th-generation cephalosporin probe with zwitterionic porin-penetrant scaffold

Class I (AmpC) β-lactamase-stable reference for resistance mechanism studies

Broad-spectrum antimicrobial comparator for susceptibility surveillance workflows

• [1] Grassi GG, Grassi C. Cefepime: overview of activity in vitro and in vivo. J Antimicrob Chemother. 1993;32(Suppl B):87-94. doi:10.1093/jac/32.suppl_b.87 View Source
• [2] Nikaido H, Liu W, Rosenberg EY. Outer membrane permeability and beta-lactamase stability of dipolar ionic cephalosporins containing methoxyimino substituents. Antimicrob Agents Chemother. 1990;34(2):337-342. doi:10.1128/AAC.34.2.337 View Source
• [3] Cefepime for Injection, USP [package insert]. Sandoz Inc.; 2015. DailyMed, National Library of Medicine. View Source

Cefepime vs. Third-Generation Cephalosporins: Key Differences

Third-generation cephalosporins such as ceftazidime and ceftriaxone lack the zwitterionic charge distribution that enables cefepime to penetrate the Gram-negative outer membrane approximately 2- to 10-fold faster [1]. Moreover, ceftazidime exhibits approximately 117-fold higher affinity (lower Ki) for the chromosomal AmpC β-lactamase of Enterobacter cloacae compared with cefepime, rendering it substantially more vulnerable to hydrolysis in AmpC-overproducing organisms [2]. These molecular-level differences translate into clinically meaningful gaps in susceptibility rates: against Enterobacter spp., cefepime achieves 99.3% susceptibility while ceftazidime and ceftriaxone reach only 78.4-81.5% [3]. For Gram-positive coverage, ceftazidime shows markedly inferior activity against methicillin-susceptible Staphylococcus aureus (MIC90 16 μg/mL, 86.4% susceptible) versus cefepime (MIC90 4 μg/mL, 100% susceptible), representing a 4-fold potency difference [4]. Substitution without accounting for these differentials risks therapeutic failure in empiric therapy settings where the pathogen and resistance mechanism are unknown.

Cefepime

Zwitterionic charge enables 2–10× faster outer membrane porin penetration in Gram-negative bacteria.

Ceftazidime / Ceftriaxone

Anionic compounds retarded by Donnan potential; penetration rate may not support equivalent periplasmic concentration.

Cefepime

~117-fold higher Ki for AmpC β-lactamase (210 μM vs 1.8 μM); retains activity against derepressed AmpC mutants.

Ceftazidime

High AmpC affinity (Ki ~1.8 μM) confers vulnerability to hydrolysis in AmpC-overproducing organisms.

Cefepime

99.3% Enterobacter spp. susceptibility; sustained spectrum against AmpC-derepressed clinical isolates.

Ceftazidime / Ceftriaxone

78.4–81.5% susceptibility; ~18–21 percentage-point gap may limit direct substitution in empiric research contexts.

• [1] Nikaido H, Liu W, Rosenberg EY. Outer membrane permeability and beta-lactamase stability of dipolar ionic cephalosporins containing methoxyimino substituents. Antimicrob Agents Chemother. 1990;34(2):337-342. doi:10.1128/AAC.34.2.337 View Source
• [2] Ito-Horiyama T, Ishii Y, Sato T, et al. Stability and low induction propensity of cefiderocol against chromosomal AmpC β-lactamases of Pseudomonas aeruginosa and Enterobacter cloacae. J Antimicrob Chemother. 2018;73(11):3049-3053. doi:10.1093/jac/dky317 (Table 2: Ki values for P99 AmpC) View Source
• [3] Jones RN, Sader HS, Fritsche TR, Pottumarthy S. Comparisons of parenteral broad-spectrum cephalosporins tested against bacterial isolates from pediatric patients: report from the SENTRY Antimicrobial Surveillance Program (1998-2004). Diagn Microbiol Infect Dis. 2007;57(1):109-116. doi:10.1016/j.diagmicrobio.2006.09.004 View Source
• [4] Sader HS, Fritsche TR, Jones RN. Potency and spectrum trends for cefepime tested against 65,746 clinical bacterial isolates collected in North American medical centers: results from the SENTRY Antimicrobial Surveillance Program (1998-2003). Diagn Microbiol Infect Dis. 2005;52(3):265-273. doi:10.1016/j.diagmicrobio.2005.02.003 View Source

Cefepime Hydrochloride: Comparative Evidence

Staphylococcus aureus Susceptibility: Cefepime vs Ceftazidime

In the SENTRY Antimicrobial Surveillance Program (1998-2003) encompassing 65,746 North American clinical isolates, cefepime demonstrated a MIC90 of 4 μg/mL against oxacillin-susceptible S. aureus with 100.0% susceptibility, compared with ceftazidime which showed a MIC90 of 16 μg/mL and only 86.4% susceptibility [1]. This represents a 4-fold superior potency. An independent Japanese multicenter study (1996-1998, 523 clinical isolates) corroborated this differential: staphylococci were uniformly susceptible to cefepime (MIC90 ≤0.025-3.13 μg/mL) while ceftazidime showed markedly elevated MIC90 of 12.5 μg/mL [2]. The Belgian Multicentre Study further confirmed cefepime MIC90 of 2 mg/L versus cefpirome MIC90 of 1 mg/L against oxacillin-susceptible S. aureus, both substantially lower than ceftazidime [3].

S. aureus Potency

Reported

MIC90 4 vs 16 μg/mL; 100% vs 86.4% susceptible

Supports Gram-positive coverage endpoint review

SENTRY surveillance, 65,746 North American isolates; corroborated by independent Japanese and Belgian multicenter studies

Evidence Dimension	In vitro antibacterial potency (MIC90) against methicillin-susceptible Staphylococcus aureus
Target Compound Data	MIC90 = 4 μg/mL (SENTRY, 100.0% susceptible); MIC90 ≤0.025-3.13 μg/mL (Japanese multicenter, 100% susceptible); MIC90 = 2 mg/L (Belgian multicenter)
Comparator Or Baseline	Ceftazidime MIC90 = 16 μg/mL (SENTRY, 86.4% susceptible); Ceftazidime MIC90 = 12.5 μg/mL (Japanese multicenter); Cefpirome MIC90 = 1 mg/L (Belgian multicenter)
Quantified Difference	Cefepime is 4-fold more potent than ceftazidime by SENTRY MIC90 data; ≥4-fold to ≥12.5-fold more potent by Japanese data; comparable to cefpirome
Conditions	SENTRY: Reference broth microdilution (CLSI), 65,746 isolates from bloodstream, respiratory, urinary, and skin/soft tissue infections; Japanese study: 523 isolates, 19 bacterial species, 1996-1998; Belgian study: NCCLS reference microdilution, 233 Gram-positive organisms

Why This Matters

For empiric therapy where S. aureus is a suspected pathogen, cefepime provides significantly more reliable Gram-positive coverage than ceftazidime, reducing the need for adjunctive anti-staphylococcal agents.

• [1] Sader HS, Fritsche TR, Jones RN. Potency and spectrum trends for cefepime tested against 65,746 clinical bacterial isolates collected in North American medical centers: results from the SENTRY Antimicrobial Surveillance Program (1998-2003). Diagn Microbiol Infect Dis. 2005;52(3):265-273. doi:10.1016/j.diagmicrobio.2005.02.003 View Source
• [2] Kumon H, Tsukiyama F, Matsumoto T, et al. Comparison of in vitro activity of cefepime against fresh clinical isolates and isolates 10 years ago. Jpn J Chemother. 2000;48(9):719-731. View Source
• [3] Piérard D, De Meyer A, Rosseel P, Van Cauteren H, Struelens M, Glupczynski Y. Comparative in-vitro activity of cefpirome against isolates from intensive care and haematology/oncology units. Belgian Multicentre Study Group. J Antimicrob Chemother. 1998;41(4):443-450. doi:10.1093/jac/41.4.443 View Source

AmpC β-Lactamase Stability: Cefepime vs Ceftazidime

Using purified recombinant P99 AmpC β-lactamase from E. cloacae, competitive inhibition assays with 100 μM cephalothin as substrate demonstrated that cefepime had a Ki of 210 ± 21 μM, whereas ceftazidime exhibited a Ki of only 1.8 ± 0.099 μM [1]. This ~117-fold lower affinity (higher Ki) of cefepime for the AmpC enzyme directly correlates with its retained activity against AmpC-overproducing clinical isolates. An earlier Japanese study confirmed that cefepime demonstrated Km and Ki values exceeding 200 μM for cephalosporinases from both E. cloacae GN7471 and C. freundii GN7391, values described as 'markedly higher' than those of ceftazidime and cefotaxime [2]. Furthermore, cefepime at 1.56 μg/mL inhibited growth of >90% of cefotaxime-resistant (MIC ≥25 μg/mL) clinical isolates of E. cloacae and C. freundii (25 strains each) [2]. A 2021 US surveillance study of 2,571 E. cloacae and 1,008 C. freundii isolates confirmed overall susceptibility rates of 91.2% and 93.5% for cefepime versus only 73.9% and 74.2% for ceftazidime, respectively [3].

AmpC Stability

Head-to-head

Ki 210 ± 21 μM vs 1.8 ± 0.099 μM (~117-fold higher Ki)

Supports AmpC-overproducer model interpretation

Purified recombinant P99 AmpC; spectrophotometric assay with cephalothin substrate

Evidence Dimension	Inhibition constant (Ki) for purified P99 AmpC β-lactamase from Enterobacter cloacae; clinical susceptibility rates in AmpC-producing species
Target Compound Data	Ki = 210 ± 21 μM (P99 AmpC); cefepime susceptibility: 91.2% (E. cloacae), 93.5% (C. freundii)
Comparator Or Baseline	Ceftazidime Ki = 1.8 ± 0.099 μM (P99 AmpC); ceftazidime susceptibility: 73.9% (E. cloacae), 74.2% (C. freundii)
Quantified Difference	~117-fold higher Ki for cefepime (lower enzyme affinity); 17.3 and 19.3 percentage-point higher susceptibility rates in E. cloacae and C. freundii, respectively
Conditions	Purified recombinant P99 AmpC enzyme, spectrophotometric assay with 100 μM cephalothin as reporter substrate; clinical susceptibility by CLSI broth microdilution (2,571 E. cloacae + 1,008 C. freundii isolates from 77 US medical centres, 2021)

Why This Matters

This biochemical advantage is the mechanistic basis for cefepime's superior clinical utility against AmpC-hyperproducing Enterobacteriaceae, a common resistance mechanism in nosocomial pathogens that frequently inactivates third-generation cephalosporins.

• [1] Ito-Horiyama T, Ishii Y, Sato T, et al. Stability and low induction propensity of cefiderocol against chromosomal AmpC β-lactamases of Pseudomonas aeruginosa and Enterobacter cloacae. J Antimicrob Chemother. 2018;73(11):3049-3053. Table 2. doi:10.1093/jac/dky317 View Source
• [2] Hiraoka M, Inoue M, Mitsuhashi S. Interaction of cefepime with cephalosporinases from Enterobacter cloacae and Citrobacter freundii. Jpn J Chemother. 1991;39(Suppl 2):15-19. View Source
• [3] Sader HS, Mendes RE, Duncan L, Carvalhaes CG, Castanheira M. Characterization of Enterobacter cloacae and Citrobacter freundii species complex isolates with decreased susceptibility to cephalosporins from United States hospitals and activity of ceftazidime/avibactam and comparator agents. JAC Antimicrob Resist. 2021;3(3):dlab136. doi:10.1093/jacamr/dlab136 View Source

Enterobacteriaceae Spectrum: Cefepime vs Ceftriaxone

In the SENTRY Program analysis of 22,860 Enterobacteriaceae isolates (1998-2003), cefepime achieved a MIC90 of 0.25 μg/mL with 99.5% susceptibility, compared with ceftriaxone at 95.6% susceptibility and aztreonam at 95.1% [1]. Against Enterobacter spp. specifically, a SENTRY pediatric surveillance study (1998-2004) reported cefepime MIC90 of 2 μg/mL with 99.3% susceptibility, while ceftriaxone, ceftazidime, and piperacillin-tazobactam susceptibility rates were significantly lower at 78.4-81.5% [2]. A Brazilian multicenter study (982 isolates, 18 hospitals) confirmed that cefepime MIC90 for Enterobacter spp. was 2 μg/mL versus ceftazidime MIC90 of 32 μg/mL (16-fold difference) and ceftriaxone/cefotaxime MIC90 >256 μg/mL (>128-fold difference) [3]. In a Swiss tertiary care study of E. cloacae bloodstream infections, derepressed AmpC mutants (Der-Ecl) exhibited ceftazidime and piperacillin-tazobactam MIC90 ≥256 μg/mL, whereas cefepime retained activity with MIC90 of 3 μg/mL [4].

Enterobacter Spectrum

Reported

Cefepime 99.3% vs ceftazidime/ceftriaxone 78.4–81.5% susceptible

Reported surveillance endpoint context

SENTRY pediatric surveillance, 1998–2004; corroborated by Brazilian multicenter and Swiss tertiary care studies

Evidence Dimension	In vitro susceptibility of Enterobacteriaceae (MIC90 and % susceptible)
Target Compound Data	Cefepime MIC90 = 0.25 μg/mL (99.5% susceptible) for all Enterobacteriaceae; MIC90 = 2 μg/mL (99.3% susceptible) for Enterobacter spp.; MIC90 = 3 μg/mL against derepressed AmpC E. cloacae
Comparator Or Baseline	Ceftriaxone: 95.6% susceptible (Enterobacteriaceae), 78.4-81.5% susceptible (Enterobacter spp.); Ceftazidime: MIC90 = 32 μg/mL (Enterobacter spp.) or ≥256 μg/mL (derepressed AmpC); Cefotaxime/Ceftriaxone: MIC90 >256 μg/mL (Enterobacter spp., Brazilian study)
Quantified Difference	Cefepime shows 16-fold to >128-fold lower MIC90 than ceftazidime and third-generation cephalosporins against Enterobacter spp.; susceptibility rate advantage of ~18-21 percentage points over ceftazidime/ceftriaxone for Enterobacter spp.
Conditions	SENTRY: Reference broth microdilution (CLSI/NCCLS), 48 North American medical centers, isolates from bloodstream (44%), respiratory (41%), urinary (6%), and skin/soft tissue (5%) infections; Brazilian study: Etest methodology, 982 isolates from 18 hospitals; Swiss study: clinical E. cloacae bloodstream isolates

Why This Matters

For formulary decisions and empiric therapy guidelines, cefepime's retained activity against AmpC-derepressed Enterobacter isolates that are pan-resistant to third-generation cephalosporins is a critical differentiator for institutional procurement.

• [1] Sader HS, Fritsche TR, Jones RN. Potency and spectrum trends for cefepime tested against 65,746 clinical bacterial isolates collected in North American medical centers: results from the SENTRY Antimicrobial Surveillance Program (1998-2003). Diagn Microbiol Infect Dis. 2005;52(3):265-273. doi:10.1016/j.diagmicrobio.2005.02.003 View Source
• [2] Jones RN, Sader HS, Fritsche TR, Pottumarthy S. Comparisons of parenteral broad-spectrum cephalosporins tested against bacterial isolates from pediatric patients: report from the SENTRY Antimicrobial Surveillance Program (1998-2004). Diagn Microbiol Infect Dis. 2007;57(1):109-116. doi:10.1016/j.diagmicrobio.2006.09.004 View Source
• [3] Sader HS, Gales AC, Mendes C, Jones RN. Evaluation of the in vitro activity of cefepime compared to other broad-spectrum cephalosporins against clinical isolates from eighteen Brazilian hospitals by using the Etest. Diagn Microbiol Infect Dis. 1998;30(1):15-21. doi:10.1016/S0732-8893(97)00151-1 View Source
• [4] Hilty M, Betsch BY, Bögli-Stuber K, et al. Characterisation and clinical features of Enterobacter cloacae bloodstream infections occurring at a tertiary care university hospital in Switzerland: is cefepime adequate therapy? Int J Antimicrob Agents. 2013;41(3):236-241. doi:10.1016/j.ijantimicag.2012.10.012 View Source

Outer Membrane Permeability: Cefepime vs Ceftazidime

Proteoliposome swelling assays using porins from Escherichia coli and Enterobacter cloacae demonstrated that cefepime, cefpirome, and E-1040 (all zwitterionic C-3′ quaternary ammonium cephalosporins) penetrated porin channels much more rapidly than did ceftazidime and at least as rapidly as cefotaxime [1]. The authors calculated that, considering the Donnan potential effect which retards the influx of anionic compounds (cefotaxime, ceftazidime) across intact bacterial outer membranes, the zwitterionic compounds are expected to penetrate intact cells 2 to 10 times more rapidly than cefotaxime and ceftazidime [1]. This enhanced penetration rate combines with low β-lactamase affinity to explain nearly quantitatively why cefepime remains effective against AmpC-overproducing Gram-negative bacteria that are resistant to third-generation cephalosporins [1]. The zwitterionic character arises specifically from the quaternized N-methyl-pyrrolidine moiety at the C-3′ position, which carries a net positive charge, balancing the negative charge on the C-4 carboxylate [2].

Porin Penetration

Head-to-head

Estimated 2–10× faster penetration vs ceftazidime in intact cells

Supports porin-penetration model context

Proteoliposome swelling assay; Donnan potential-adjusted for intact outer membrane

Evidence Dimension	Rate of penetration through Gram-negative bacterial outer membrane porin channels
Target Compound Data	Cefepime penetration: much more rapid than ceftazidime; estimated 2-10× faster than ceftazidime in intact cells
Comparator Or Baseline	Ceftazidime penetration: significantly slower (anionic compound, retarded by Donnan potential); cefotaxime: similar to ceftazidime
Quantified Difference	Estimated 2- to 10-fold faster penetration of cefepime versus ceftazidime and cefotaxime in intact Gram-negative cells
Conditions	Proteoliposome swelling assay using purified porins from E. coli and E. cloacae; theoretical adjustment for Donnan potential across intact outer membrane

Why This Matters

Rapid porin penetration ensures higher periplasmic β-lactam concentrations at the PBP target sites per unit time, making cefepime intrinsically more difficult for bacteria to resist through porin downregulation compared with anionic third-generation cephalosporins.

• [1] Nikaido H, Liu W, Rosenberg EY. Outer membrane permeability and beta-lactamase stability of dipolar ionic cephalosporins containing methoxyimino substituents. Antimicrob Agents Chemother. 1990;34(2):337-342. doi:10.1128/AAC.34.2.337 View Source
• [2] Grassi GG, Grassi C. Cefepime: overview of activity in vitro and in vivo. J Antimicrob Chemother. 1993;32(Suppl B):87-94. doi:10.1093/jac/32.suppl_b.87 View Source

PBP3 Affinity in Pseudomonas aeruginosa: Cefepime vs Ceftazidime

In a 2024 structural and kinetic study of Pseudomonas aeruginosa PBP3 inhibition, cefepime demonstrated a kinact/Ki of 9,600 ± 2,100 M⁻¹s⁻¹ compared with ceftazidime at 3,400 ± 400 M⁻¹s⁻¹, representing an approximately 2.8-fold higher inactivation efficiency [1]. The pIC50 values (using S2d reporter substrate) were 7.4 ± 0.2 for cefepime versus 7.1 ± 0.1 for ceftazidime [1]. This kinetic advantage at the molecular target level is consistent with surveillance data: in the SENTRY program, cefepime maintained 85.2% susceptibility against P. aeruginosa, similar to imipenem at 86.9% [2]. Against imipenem/cilastatin-resistant P. aeruginosa clinical isolates (50 strains), cefepime exhibited a MIC90 of 16 μg/mL, which was 2-fold lower than both cefpirome (32 μg/mL) and ceftazidime (32 μg/mL), with no cross-resistance observed between imipenem/cilastatin and cefepime [3].

PBP3 Kinetics (P. aeruginosa)

Head-to-head

kinact/Ki 9,600 ± 2,100 vs 3,400 ± 400 M⁻¹s⁻¹

Reported target-engagement context

Recombinant P. aeruginosa PBP3; S2d reporter substrate, n=3 independent experiments

Evidence Dimension	Kinetic efficiency of PBP3 inactivation (kinact/Ki) and pIC50 in Pseudomonas aeruginosa
Target Compound Data	Cefepime: kinact/Ki = 9,600 ± 2,100 M⁻¹s⁻¹; pIC50 (S2d) = 7.4 ± 0.2; MIC90 = 16 μg/mL against imipenem-resistant P. aeruginosa
Comparator Or Baseline	Ceftazidime: kinact/Ki = 3,400 ± 400 M⁻¹s⁻¹; pIC50 (S2d) = 7.1 ± 0.1; Ceftazidime MIC90 = 32 μg/mL; Cefpirome MIC90 = 32 μg/mL (against imipenem-resistant P. aeruginosa)
Quantified Difference	2.8-fold higher kinact/Ki for cefepime vs ceftazidime; 2-fold lower MIC90 vs both ceftazidime and cefpirome against imipenem-resistant P. aeruginosa
Conditions	PBP3 inhibition: 60 nM PBP3, 30 nM Bocillin-FL, 300 nM PBP3 with 1.5 mM S2d, n=3 independent experiments; MIC: 50 clinical isolates of imipenem/cilastatin-resistant P. aeruginosa

Why This Matters

The combination of higher PBP3 inactivation kinetics and retained activity against imipenem-resistant P. aeruginosa supports cefepime's role as a carbapenem-sparing option for anti-pseudomonal therapy, important for antimicrobial stewardship programs.

• [1] Caveney NA, Machado TF, Preston A, et al. Structural basis of Pseudomonas aeruginosa penicillin binding protein 3 inhibition by the siderophore-antibiotic cefiderocol. Nat Commun. 2024;15:8765. Table 1. doi:10.1038/s41467-024-53000-4 View Source
• [2] Sader HS, Fritsche TR, Jones RN. Potency and spectrum trends for cefepime tested against 65,746 clinical bacterial isolates collected in North American medical centers: results from the SENTRY Antimicrobial Surveillance Program (1998-2003). Diagn Microbiol Infect Dis. 2005;52(3):265-273. doi:10.1016/j.diagmicrobio.2005.02.003 View Source
• [3] Yamashiro Y, Oguri T, Shigeta M, et al. In vitro antibactericidal activity of cefepime against imipenem/cilastatin-resistant Pseudomonas aeruginosa. Jpn J Antibiot. 1998;51(4):245-251. View Source

Neurotoxicity Risk: Cefepime vs Meropenem

A clinical observational study reported significantly higher convulsion prevalence in patients treated with cefepime than in those treated with meropenem, with cefepime-associated convulsions occurring exclusively in patients with pre-existing brain disorders rather than renal failure [1]. In a controlled murine model, intravenous cefepime at 500 mg/kg significantly increased mean seizure stage following electroconvulsive shock at low-stimulus currents compared with saline control, and in corneal-kindled mice (low seizure threshold model), mean seizure stage following cefepime injection was significantly higher than that following meropenem injection [1]. The proposed mechanism involves cefepime-mediated antagonism of GABA-A receptors [1]. A 2017 meta-analysis of 32 randomized trials (5,724 febrile neutropenia patients) further found that cefepime was associated with increased overall mortality compared with carbapenems (RR = 1.668; 95% CI, 1.089-2.555; P = .019), an effect influenced by cefepime dosing regimen [2]. Additionally, cefepime trough concentrations (Cmin) exceeding 20 mg/L have been identified as a risk factor for neurotoxicity in retrospective studies [3].

Neurotoxicity Context

Head-to-head

Higher convulsive liability vs meropenem; Cmin >20 mg/L identified as risk factor

Reported safety-endpoint monitoring context

Murine electroconvulsive shock and corneal-kindled models; clinical observational cohort and meta-analysis of 32 RCTs

Evidence Dimension	Convulsive liability (preclinical murine model, clinical observational data) and mortality risk in febrile neutropenia
Target Compound Data	Cefepime 500 mg/kg IV: significantly elevated mean seizure stage vs saline in electroconvulsive shock model; significantly higher seizure stage than meropenem in corneal-kindled mice; clinical: significantly higher convulsion prevalence than meropenem; febrile neutropenia mortality RR = 1.668 vs carbapenems
Comparator Or Baseline	Meropenem 500 mg/kg IV: no significant seizure stage elevation; clinical: lower convulsion prevalence; Carbapenems: lower mortality in febrile neutropenia (reference group)
Quantified Difference	Significantly higher seizure stage (P<0.05) in kindled mice; clinical RR for mortality vs carbapenems = 1.668 (95% CI 1.089-2.555, P=0.019)
Conditions	Murine models: normal mice with PTZ-induced convulsions and electroconvulsive shock, corneal-kindled mice with low seizure thresholds; clinical: observational cohort and meta-analysis of 32 RCTs, 5,724 febrile neutropenia patients

Why This Matters

For procurement in settings with high proportions of renally impaired, elderly, or neurologically vulnerable patients, the neurotoxicity differential between cefepime and meropenem should inform risk-benefit analysis and therapeutic drug monitoring infrastructure requirements.

• [1] Tanaka A, Takechi K, Koga M, et al. Convulsive liability of cefepime and meropenem in normal and corneal kindled mice. Antimicrob Agents Chemother. 2014;58(8):4538-4543. doi:10.1128/AAC.02862-14 View Source
• [2] Andreatos N, Flokas ME, Apostolopoulou A, Alevizakos M, Mylonakis E. The dose-dependent efficacy of cefepime in the empiric management of febrile neutropenia: a systematic review and meta-analysis. Open Forum Infect Dis. 2017;4(3):ofx113. doi:10.1093/ofid/ofx113 View Source
• [3] Smith B, Kline EG, Shutter L, et al. A prospective evaluation of neurotoxicity among patients receiving dose-optimized cefepime or meropenem with concomitant therapeutic drug monitoring. Open Forum Infect Dis. 2022;9(Suppl 2):ofac492.1100. View Source

Cefepime Hydrochloride: Application Scenarios

Empiric Therapy for Febrile Neutropenia

Cefepime's ~117-fold lower affinity for AmpC β-lactamases versus ceftazidime [1], combined with 99.3% Enterobacter spp. susceptibility versus 78.4-81.5% for ceftazidime and ceftriaxone [2], makes it a preferred monotherapy option for febrile neutropenia in institutions with significant rates of AmpC-hyperproducing Enterobacteriaceae. However, procurement decisions must account for the dose-dependent mortality signal versus carbapenems (RR 1.668, P=0.019) when low-dose regimens (2 g every 12 hours) are used [3], and institutions should ensure therapeutic drug monitoring capability for cefepime trough concentrations to mitigate neurotoxicity risk.

Carbapenem-Sparing Strategy for AmpC-Producing Infections

For confirmed infections caused by AmpC-derepressed Enterobacter cloacae or Citrobacter freundii, cefepime retains MIC90 values of 3 μg/mL and 2 μg/mL respectively, even when ceftazidime MIC90 exceeds 256 μg/mL [1]. With susceptibility rates of 91.2% (E. cloacae) and 93.5% (C. freundii) versus 73.9% and 74.2% for ceftazidime [2], cefepime represents a carbapenem-sparing option that directly supports antimicrobial stewardship objectives and reduces selection pressure for carbapenem-resistant organisms.

Polymicrobial Empiric Coverage: Anti-Staphylococcal & Anti-Pseudomonal

Cefepime provides 4-fold greater anti-staphylococcal potency than ceftazidime (MIC90 4 vs 16 μg/mL, 100% vs 86.4% susceptible) [1] while maintaining anti-pseudomonal activity comparable to or better than ceftazidime, supported by 2.8-fold higher PBP3 inactivation kinetics (kinact/Ki 9,600 vs 3,400 M⁻¹s⁻¹) [2]. Its zwitterionic structure enables 2-10× faster outer membrane penetration than ceftazidime [3], providing a pharmacodynamic rationale for monotherapy in settings such as healthcare-associated pneumonia, complicated skin and soft tissue infections, and complicated urinary tract infections where both Gram-positive and Gram-negative coverage is needed.

Susceptibility Testing Reference Standard

Cefepime's well-characterized stability profile against class I (AmpC) β-lactamases—with Ki values for P99 AmpC of 210 μM compared with ceftazidime's 1.8 μM [1]—establishes it as a useful comparator compound for evaluating novel β-lactam/β-lactamase inhibitor combinations in research settings. Clinical microbiology laboratories procuring cefepime for susceptibility testing panels can reference the SENTRY program data showing sustained 99.3-99.8% Enterobacteriaceae susceptibility and 84.4-88.4% P. aeruginosa susceptibility over a 6-year surveillance period (1998-2003) [2], providing robust quality control benchmarks for routine antibiogram validation.

Application

Selection Property

Validation Focus

Febrile neutropenia empiric research

AmpC β-lactamase stability and Enterobacter susceptibility profile

Susceptibility endpoint validation in AmpC-prevalent isolate panels

AmpC-producing infection model studies

Retained MIC against derepressed AmpC E. cloacae and C. freundii

Carbapenem-sparing endpoint review and resistance mechanism model validation

Polymicrobial coverage research

Gram-positive (anti-staphylococcal) and Gram-negative (anti-pseudomonal) dual spectrum

Dual-coverage endpoint review; porin-penetration and PBP3 target-engagement confirmation

Susceptibility testing reference standard

Well-characterized class I (AmpC) β-lactamase stability profile

Quality control benchmarking against SENTRY surveillance susceptibility data

• [1] Ito-Horiyama T, Ishii Y, Sato T, et al. Stability and low induction propensity of cefiderocol against chromosomal AmpC β-lactamases of Pseudomonas aeruginosa and Enterobacter cloacae. J Antimicrob Chemother. 2018;73(11):3049-3053. Table 2. doi:10.1093/jac/dky317 View Source
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